Cas no 361159-73-1 (4-[bis(2-methoxyethyl)sulfamoyl]-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide)

• Product Name: 4-[bis(2-methoxyethyl)sulfamoyl]-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide
• CAS No: 361159-73-1
• MF: C₂₄H₂₅N₃O₅S₂
• MW: 499.602403402328
• CID: 6618180
• PubChem ID: 4138894
• Update Time: 2023-11-21

4-[bis(2-methoxyethyl)sulfamoyl]-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• F0147-0186
• SR-01000416700-1
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide
• 361159-73-1
• SR-01000416700
• AKOS024574563
• N-benzo[e][1,3]benzothiazol-2-yl-4-[bis(2-methoxyethyl)sulfamoyl]benzamide
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(naphtho[1,2-d]thiazol-2-yl)benzamide

• Inchi： 1S/C24H25N3O5S2/c1-31-15-13-27(14-16-32-2)34(29,30)19-10-7-18(8-11-19)23(28)26-24-25-22-20-6-4-3-5-17(20)9-12-21(22)33-24/h3-12H,13-16H2,1-2H3,(H,25,26,28)
• InChI Key： KWYZBPWFRRVSBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3=C(C=CC4C=CC=CC3=4)S2)=O)=CC=1)(N(CCOC)CCOC)(=O)=O

Computed Properties

• Exact Mass: 499.12356325g/mol
• Monoisotopic Mass: 499.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles